4-chloro-N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride

• IUPAC Name: 4-chloro-N-(5-ethyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C15H16ClN3OS.ClH/c1-2-19-8-7-12-13(9-19)21-15(17-12)18-14(20)10-3-5-11(16)6-4-10;/h3-6H,2,7-9H2,1H3,(H,17,18,20);1H
• InChI Key: WVOYRPDQIIQVIN-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=N2)NC(=O)C3=CC=C(C=C3)Cl.Cl
• Molecular Formula: C15H17Cl2N3OS
• Molecular Weight: 358.3 g/mol

Description

4-chloro-N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C15H17Cl2N3OS and its molecular weight is 358.28. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Factor Xa Inhibitory Activity

Research into 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine derivatives, which include compounds related to 4-chloro-N-(5-ethyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride, has shown these compounds to be effective inhibitors of factor Xa. This property makes them potentially useful as oral anticoagulants. For instance, certain derivatives in this category have demonstrated potent in vitro inhibitory activities against factor Xa and coagulation when administered orally to rats (Haginoya et al., 2004).

Conformational Analysis for Anticoagulant Properties

Another study involved the conformational analysis of a non-amidine factor Xa inhibitor incorporating 5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine as the S4 binding element. This research provided insights into the molecular binding modes and stability of such compounds, which could be crucial for developing orally available anticoagulants (Haginoya et al., 2004).

Structural Characterization and Biological Activity

The structural characterization and biological activity of compounds similar to this compound have been explored in various studies. For instance, the preparation and characterization of crystalline forms of related compounds have been detailed, providing valuable data for further drug development (Yanagi et al., 2000).

Potential as RET Kinase Inhibitors for Cancer Therapy

A series of 4-chloro-benzamides derivatives, which are structurally related to the compound , were synthesized and evaluated as RET kinase inhibitors. This research indicates potential applications in cancer therapy, as some of these compounds showed promising results in inhibiting RET kinase activity at both molecular and cellular levels (Han et al., 2016).

Synthesis and Pharmacological Activity Analysis

The synthesis and pharmacological activity of various derivatives, including those with structures similar to this compound, have been extensively studied. These studies contribute to a better understanding of the potential therapeutic applications of these compounds (Yanagi et al., 1999).